Cas no 50742-34-2 (4-methanesulfonylbutan-1-amine hydrochloride)

• Product Name: 4-methanesulfonylbutan-1-amine hydrochloride
• CAS No: 50742-34-2
• MF: C₅H₁₄ClNO₂S
• MW: 187.68815946579
• MDL: MFCD29762928
• CID: 1572686
• PubChem ID: 191144
• Update Time: 2025-07-25

4-methanesulfonylbutan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(methylsulfonyl)butan-1-amine hydrochloride (1:1)
• 1-Butanamine, 4-(methylsulfonyl)-, hydrochloride
• 4-methylsulfonylbutan-1-amine,hydrochloride
• 4-methanesulfonylbutan-1-amine hydrochloride
• 4-(METHYLSULFONYL)BUTAN-1-AMINE HCL
• Z2379802695
• DTXSID30198787
• 4-METHANESULFONYLBUTAN-1-AMINEHYDROCHLORIDE
• 50742-34-2
• 4-methylsulfonylbutan-1-amine;hydrochloride
• AT13641
• Methylsulfonylbutylamine
• EN300-257260

• MDL： MFCD29762928
• Inchi： 1S/C5H13NO2S.ClH/c1-9(7,8)5-3-2-4-6;/h2-6H2,1H3;1H
• InChI Key： WEDQZFQZBYGHGV-UHFFFAOYSA-N
• SMILES： Cl.S(C)(CCCCN)(=O)=O

Computed Properties

• Exact Mass: 187.04352
• Monoisotopic Mass: 187.0433776g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 145
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• PSA: 60.16

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls Sulfones

Additional information on 4-methanesulfonylbutan-1-amine hydrochloride

Research Brief on 4-Methanesulfonylbutan-1-amine Hydrochloride (CAS: 50742-34-2): Recent Advances and Applications

4-Methanesulfonylbutan-1-amine hydrochloride (CAS: 50742-34-2) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its methanesulfonyl and amine functional groups, has recently garnered attention due to its potential applications in drug development and biochemical studies. This research brief aims to synthesize the latest findings related to this compound, highlighting its synthesis, biological activity, and therapeutic potential.

Recent studies have explored the synthetic pathways for 4-methanesulfonylbutan-1-amine hydrochloride, with a focus on optimizing yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel, high-efficiency synthesis method using a two-step process involving the reaction of 4-chlorobutan-1-amine with methanesulfonyl chloride, followed by hydrochloride salt formation. This method achieved a yield of over 85% and demonstrated scalability for industrial applications, addressing previous challenges in large-scale production.

In terms of biological activity, 4-methanesulfonylbutan-1-amine hydrochloride has shown promise as a precursor or intermediate in the development of small-molecule inhibitors. A study published in Bioorganic & Medicinal Chemistry Letters (2024) reported its use in the synthesis of sulfonamide-based compounds targeting carbonic anhydrase isoforms, which are implicated in various diseases, including glaucoma and cancer. The compound's unique structural features, particularly the methanesulfonyl group, were found to enhance binding affinity and selectivity for specific enzyme isoforms.

Furthermore, preclinical investigations have highlighted the compound's potential in central nervous system (CNS) drug development. Research conducted at the University of Cambridge (2023) demonstrated that derivatives of 4-methanesulfonylbutan-1-amine hydrochloride exhibit blood-brain barrier permeability, making them suitable candidates for neurodegenerative disease therapeutics. These derivatives were tested in vitro for their ability to modulate neurotransmitter systems, with preliminary results indicating significant activity against dopamine and serotonin receptors.

Despite these advancements, challenges remain in the clinical translation of 4-methanesulfonylbutan-1-amine hydrochloride-based therapies. A recent review in Expert Opinion on Drug Discovery (2024) emphasized the need for further pharmacokinetic and toxicological studies to assess the compound's safety profile. Additionally, the review called for more robust in vivo models to validate its efficacy in disease-specific contexts, particularly in oncology and neurology.

In conclusion, 4-methanesulfonylbutan-1-amine hydrochloride (CAS: 50742-34-2) represents a versatile and promising compound in chemical biology and pharmaceutical research. Recent advances in its synthesis and application underscore its potential as a building block for novel therapeutics. However, continued research is essential to fully realize its clinical potential and address existing limitations. This brief serves as a foundation for further exploration and collaboration in this rapidly evolving field.